Cas no 1806593-91-8 (2-(5-Bromomethyl-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid)

• Product Name: 2-(5-Bromomethyl-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid
• CAS No: 1806593-91-8
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 4825693
• Update Time: 2025-07-23

2-(5-Bromomethyl-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromomethyl-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

• Inchi： 1S/C10H9BrN2O3/c11-3-5-1-6(9(14)10(15)16)8-7(2-5)12-4-13-8/h1-2,4,9,14H,3H2,(H,12,13)(H,15,16)
• InChI Key： ZIDDIYMSDRFHAI-UHFFFAOYSA-N
• SMILES： BrCC1=CC2=C(C(=C1)C(C(=O)O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 86.2

Additional information on 2-(5-Bromomethyl-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(5-Bromomethyl-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS: 1806593-91-8)

The compound 2-(5-Bromomethyl-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS: 1806593-91-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a benzimidazole core with a bromomethyl substituent and a hydroxyacetic acid moiety, exhibits unique chemical properties that make it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its reactivity and potential as a building block for more complex pharmaceutical agents. The presence of both the bromomethyl group and the carboxylic acid functionality allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored biological activities. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of this compound.

In pharmacological investigations, preliminary results suggest that derivatives of 2-(5-Bromomethyl-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid may exhibit interesting biological activities. Some studies have reported moderate inhibitory effects against certain kinase targets, while others have explored its potential as a precursor for anticancer agents. The compound's ability to interact with various biological targets stems from its unique molecular architecture, which combines hydrogen bond donor/acceptor capabilities with potential electrophilic reactivity.

From a synthetic chemistry perspective, recent work has optimized the preparation of this compound, achieving higher yields and improved purity profiles. Researchers have developed novel protection-deprotection strategies to handle the sensitive functional groups during synthesis. Additionally, computational chemistry approaches have been employed to predict the compound's reactivity patterns and potential metabolic pathways, providing valuable insights for future drug development efforts.

The stability and formulation aspects of 2-(5-Bromomethyl-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid have also been investigated. Studies have examined its solubility profiles in various solvents and its behavior under different pH conditions, which are crucial factors for potential pharmaceutical applications. The compound shows reasonable stability under controlled conditions, though precautions are necessary due to the reactive bromomethyl group.

Looking forward, researchers anticipate that this compound will serve as a valuable scaffold for the development of new therapeutic agents. Current investigations are exploring its potential in targeted drug delivery systems and as a component in prodrug strategies. The unique combination of structural features in this molecule continues to inspire innovative research directions in medicinal chemistry and chemical biology.